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Introduction

Cyanacure™, with the chemical name 1,2-bis(2-aminophenylthio)ethane, is a diamine curative
agent historically used in the production of polyurethane elastomers. It serves as a chain
extender and crosslinker for isocyanate-terminated prepolymers, such as Adiprene L-100, to
form robust polyurethane/urea elastomers. This technical guide provides an in-depth overview
of the core physical and chemical properties of Cyanacure™, including its performance
characteristics in polyurethane formulations.

Chemical and Physical Properties

Cyanacure™ is a solid at room temperature, appearing as a white or light tan powder with a
faint ester-like odor.[1] The fundamental chemical and physical properties of 1,2-bis(2-
aminophenylthio)ethane are summarized below.
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Property Value Reference

1,2-bis(2-

aminophenylthio)ethane

Chemical Name

Cyanacure, 2,2'-
Synonyms o [1]
(Ethylenedithio)dianiline

CAS Number 52411-33-3 [1]
Molecular Formula C14H16N2S2

Molecular Weight 276.4 g/mol [1]
Physical Form Solid, powder [2]
Appearance White or light tan [1]
Odor Ester-like [1]

Performance in Polyurethane Systems

When used as a curative for isocyanate-terminated prepolymers like Adiprene L-100,
Cyanacure™ imparts specific mechanical properties to the resulting elastomer.

Performance Property (with Adiprene L-

100) Value

Pot Life 10 - 20 minutes

Hardness (Shore A) 90-95

Tear Strength Approximately 350 - 700 pli

Experimental Protocols
Synthesis of 1,2-bis(2-aminophenylthio)ethane

Two primary synthetic routes for 1,2-bis(2-aminophenylthio)ethane have been documented:

e From Benzothiazole: This method involves the hydrolysis of benzothiazole using sodium
hydroxide, followed by a reaction with dichloroethane.[3]
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e From 2-Aminothiophenol: This approach involves the deprotonation of 2-aminothiophenol
with a base like sodium ethoxide, followed by a reaction with dibromoethane.[3] A typical lab-
scale procedure involves the dropwise addition of dibromoethane to a refluxing solution of 2-
aminothiophenol and sodium in anhydrous ethanol. The crude product is then precipitated by
adding the reaction mixture to ice-water and can be further purified by crystallization from
ethanol.[3]

Curing Mechanism

The primary amine groups of Cyanacure™ are highly reactive towards the isocyanate (-NCO)
groups of the prepolymer. This reaction forms urea linkages, resulting in the formation of a
crosslinked polyurethane/urea elastomer. Each primary amine group contains two active
hydrogens, allowing it to react with two isocyanate groups, which leads to the development of a

robust polymer network.
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Caption: Curing reaction of an isocyanate-terminated prepolymer with Cyanacure™.

Experimental Workflow for Polyurethane Elastomer
Characterization

The characterization of polyurethane elastomers cured with Cyanacure™ typically involves a
series of standardized tests to evaluate their mechanical properties.
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Caption: Workflow for the preparation and mechanical testing of polyurethane elastomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1207773#physical-and-chemical-properties-of-
cyanacure-curative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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